Cas no 1339049-79-4 (1,1,1-Trifluoro-3-[(4-methoxyphenyl)sulfanyl]propan-2-ol)

• Product Name: 1,1,1-Trifluoro-3-[(4-methoxyphenyl)sulfanyl]propan-2-ol
• CAS No: 1339049-79-4
• MF: C₁₀H₁₁F₃O₂S
• MW: 252.253352403641
• CID: 5042732
• Update Time: 2025-10-18

1,1,1-Trifluoro-3-[(4-methoxyphenyl)sulfanyl]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-[(4-methoxyphenyl)sulfanyl]propan-2-ol
• 1,1,1-trifluoro-3-(4-methoxyphenyl)sulfanylpropan-2-ol
• 1,1,1-Trifluoro-3-[(4-methoxyphenyl)sulfanyl]propan-2-ol

• Inchi： 1S/C10H11F3O2S/c1-15-7-2-4-8(5-3-7)16-6-9(14)10(11,12)13/h2-5,9,14H,6H2,1H3
• InChI Key： QCYSVSPWUPMOLL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)CC(C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 2.9
• Topological Polar Surface Area: 54.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1,1,1-Trifluoro-3-[(4-methoxyphenyl)sulfanyl]propan-2-ol

Professional Introduction to 1,1,1-Trifluoro-3-[(4-methoxyphenyl)sulfanyl]propan-2-ol (CAS No. 1339049-79-4)

1,1,1-Trifluoro-3-[(4-methoxyphenyl)sulfanyl]propan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1339049-79-4, features a unique structural framework that combines a trifluoromethyl group with a phenylsulfanyl moiety, making it a promising candidate for various applications in drug development and material science. The presence of these functional groups imparts distinct chemical properties that are highly valuable for designing novel therapeutic agents and advanced materials.

The compound’s molecular structure consists of a propan-2-ol backbone, which is modified by the introduction of a trifluoromethyl group at the 1-position and a sulfanyl group linked to the 3-position. The sulfanyl group is further substituted with a 4-methoxyphenyl ring, enhancing its complexity and reactivity. This structural design allows for diverse chemical modifications, making it an attractive scaffold for medicinal chemists seeking to develop innovative pharmacophores.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. The trifluoromethyl group, in particular, is known to increase the lipophilicity of molecules, which can lead to better penetration across biological membranes. Additionally, the methoxyphenyl ring contributes to electronic and steric effects that can fine-tune the binding affinity of drug candidates to biological targets.

Recent studies have highlighted the potential of 1,1,1-Trifluoro-3-[(4-methoxyphenyl)sulfanyl]propan-2-ol as a key intermediate in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in developing kinase inhibitors, where the trifluoromethyl group and sulfanyl moiety play critical roles in modulating enzyme activity. The methoxyphenyl ring further enhances interactions with specific amino acid residues in the active site of target proteins, improving overall drug efficacy.

The compound’s unique properties have also been leveraged in materials science applications. Fluorinated compounds are widely used in the development of advanced polymers and coatings due to their thermal stability and resistance to chemical degradation. The presence of both fluorine and sulfur atoms in 1,1,1-Trifluoro-3-[(4-methoxyphenyl)sulfanyl]propan-2-ol makes it an excellent candidate for creating high-performance materials with tailored properties.

From a synthetic chemistry perspective, this compound serves as a versatile building block for constructing more complex molecules. The availability of reactive sites at both the alcohol and sulfanyl positions allows for further functionalization through various coupling reactions, such as nucleophilic substitution or metal-catalyzed cross-coupling reactions. These transformations enable chemists to generate a wide array of derivatives with distinct biological activities.

The growing body of research on fluorinated compounds underscores their importance in modern drug discovery. By leveraging the unique electronic and steric properties of molecules like 1,1,1-Trifluoro-3-[(4-methoxyphenyl)sulfanyl]propan-2-ol, scientists can design drugs that exhibit improved pharmacological profiles. This compound exemplifies how structural modifications can lead to innovative therapeutic solutions tailored to meet unmet medical needs.

In conclusion, 1,1,1-Trifluoro-3-[(4-methoxyphenyl)sulfanyl]propan-2-ol (CAS No. 1339049-79-4) represents a significant advancement in pharmaceutical and materials chemistry. Its unique structural features offer numerous opportunities for developing novel drugs and high-performance materials. As research continues to uncover new applications for this compound, its importance in advancing scientific innovation is undeniable.